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Compound of Interest

Compound Name: Dichlorine dioxide

CAS No.: 12292-23-8

Cat. No.: B1216961

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichlorine dioxide (Cl₂O₂), also known as chlorine peroxide or the ClO dimer, is a reactive

oxygen species of significant interest in atmospheric chemistry due to its critical role in

stratospheric ozone depletion.[1][2] Unlike its more commonly known relative, chlorine dioxide

(ClO₂), dichlorine dioxide is a peroxide, with the connectivity Cl-O-O-Cl.[1] It is formed from

the dimerization of two chlorine monoxide (ClO) radicals.[1][2] This guide provides a

comprehensive overview of the fundamental properties, synthesis, and reactivity of dichlorine
dioxide, with a focus on its involvement in catalytic atmospheric cycles.

Core Properties of Dichlorine Dioxide
Dichlorine dioxide is an unstable and highly reactive molecule. Its properties have been

elucidated through spectroscopic and theoretical studies.
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Property Value

CAS Number 12292-23-8

Molecular Weight 102.905 g/mol

Molecular Formula Cl₂O₂

Synonyms Chlorine peroxide, ClO dimer

Molecular Structure Bent (V-shaped) geometry

Cl-O Bond Length 1.704 Å

O-O Bond Length 1.426 Å

UV Absorption Maximum 245 nm

Sources:[1][2][3][4]

Stratospheric Formation and Catalytic Ozone
Depletion
Dichlorine dioxide is a key intermediate in the catalytic cycle responsible for significant ozone

loss in the stratosphere, particularly in the polar regions.[5][6] The formation and subsequent

reactions of Cl₂O₂ are central to the mechanism by which chlorine atoms destroy ozone.

The overall process can be summarized in the following logical workflow:
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Caption: Workflow of CFC-initiated ozone depletion involving dichlorine dioxide.

The key signaling pathway for the catalytic destruction of ozone involving dichlorine dioxide is

as follows:
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Caption: Catalytic cycle of ozone depletion mediated by dichlorine dioxide.

Experimental Protocols: Synthesis of Dichlorine
Dioxide
The synthesis of dichlorine dioxide is primarily achieved through the dimerization of chlorine

monoxide radicals. A common laboratory method involves the photolysis of chlorine gas in the

presence of ozone.

Objective: To generate dichlorine dioxide for spectroscopic analysis or reactivity studies.

Materials:

Chlorine gas (Cl₂)
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Ozone (O₃)

Inert buffer gas (e.g., N₂, Ar)

Photolysis reactor equipped with a UV lamp (e.g., excimer laser operating at 248, 308, or

352 nm)

Spectrometer for in-situ monitoring

Methodology:

Preparation of Reactant Gases: A mixture of chlorine gas and ozone, diluted in an inert buffer

gas, is prepared in a flow system. The concentrations are typically in the parts-per-million

range to control the reaction rate and prevent explosive decomposition.

Initiation of Photolysis: The gas mixture is introduced into the photolysis reactor. The UV

lamp is activated to initiate the photodecomposition of chlorine molecules into chlorine

atoms:

Cl₂ + hν → 2Cl•

Formation of Chlorine Monoxide: The generated chlorine atoms rapidly react with ozone to

form chlorine monoxide radicals:

Cl• + O₃ → ClO• + O₂

Dimerization of Chlorine Monoxide: The chlorine monoxide radicals then dimerize to form

dichlorine dioxide:

2ClO• ↔ Cl₂O₂

In-situ Analysis: The formation of dichlorine dioxide can be monitored in real-time using

absorption spectroscopy, taking advantage of its characteristic UV absorption spectrum.

Safety Considerations:

Dichlorine dioxide is highly unstable and can decompose explosively, especially at high

concentrations. All work should be conducted in a well-ventilated fume hood.
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Chlorine gas and ozone are toxic and corrosive. Appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat, must be worn.

The photolysis reactor should be properly shielded to prevent exposure to UV radiation.

Reactivity of Dichlorine Dioxide
The reactivity of dichlorine dioxide is dominated by its phot lability. Upon absorption of UV

radiation, it readily decomposes back into chlorine atoms and molecular oxygen, which

regenerates the catalytic cycle of ozone destruction.

Photodecomposition: Cl₂O₂ + hν → 2Cl• + O₂

Dichlorine dioxide can also react with other atmospheric species, although its

photodecomposition is the most significant reaction pathway in the stratosphere.

Conclusion
Dichlorine dioxide is a crucial, albeit unstable, intermediate in the catalytic destruction of

stratospheric ozone. A thorough understanding of its properties, formation, and reactivity is

essential for atmospheric modeling and for developing strategies to mitigate ozone depletion.

The methodologies for its synthesis, while requiring specialized equipment, are well-

established for laboratory studies. For researchers in related fields, the study of such reactive

species provides valuable insights into radical chemistry and catalytic processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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